N-[2-(acetylamino)phenyl]-2,2-dichloroacetamide

• IUPAC Name: N-(2-acetamidophenyl)-2,2-dichloroacetamide
• InChI: InChI=1S/C10H10Cl2N2O2/c1-6(15)13-7-4-2-3-5-8(7)14-10(16)9(11)12/h2-5,9H,1H3,(H,13,15)(H,14,16)
• InChI Key: KBACKLQZODCJMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C(Cl)Cl
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

N-[2-(acetylamino)phenyl]-2,2-dichloroacetamide, commonly known as DAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAA is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Mechanism of Action

The mechanism of action of DAA is not fully understood. However, it has been suggested that DAA inhibits the activity of histone deacetylase (HDAC), an enzyme that plays a role in gene expression. By inhibiting HDAC, DAA may alter the expression of genes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
DAA has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is necessary for tumor growth and metastasis. DAA has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using DAA in lab experiments is its low toxicity in normal cells, which reduces the risk of side effects. DAA is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using DAA is its limited solubility in aqueous solutions, which may affect its bioavailability.

Future Directions

There are several future directions for research on DAA. One area of interest is the development of DAA-based therapeutics for cancer treatment. Another area of interest is the use of DAA as a diagnostic tool for cancer detection. Additionally, further research is needed to fully understand the mechanism of action of DAA and its potential applications in other areas of scientific research.
Conclusion
In conclusion, N-[2-(acetylamino)phenyl]-2,2-dichloroacetamide, or DAA, is a chemical compound that has shown promising potential for scientific research applications, particularly in the field of cancer research. DAA has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. While there are limitations to using DAA in lab experiments, further research is needed to fully understand its potential applications and mechanism of action.

Synthesis Methods

DAA is synthesized by reacting 2-acetamidophenylboronic acid with 2,2-dichloroacetyl chloride in the presence of a palladium catalyst. The reaction takes place in a mixture of tetrahydrofuran (THF) and water. The resulting product is then purified by recrystallization to obtain pure DAA.

Scientific Research Applications

DAA has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. DAA has also been studied for its potential use as a diagnostic tool for cancer detection.